Cas no 89143-11-3 (1H-Pyrrole-2,5-dione, 1-(1-methyl-2-phenylethyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-(1-methyl-2-phenylethyl)-
• CAS No: 89143-11-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 610739
• Update Time: 2024-01-31

1H-Pyrrole-2,5-dione, 1-(1-methyl-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(1-methyl-2-phenylethyl)-
• 1-(1-phenylpropan-2-yl)pyrrole-2,5-dione

• Inchi： 1S/C13H13NO2/c1-10(9-11-5-3-2-4-6-11)14-12(15)7-8-13(14)16/h2-8,10H,9H2,1H3
• InChI Key： MBTIFPLISNRUNM-UHFFFAOYSA-N
• SMILES： N1(C(C)CC2=CC=CC=C2)C(=O)C=CC1=O

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.203
• Melting Point: 97 °C
• Boiling Point: 358.7°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.588
• PSA: 37.38000
• LogP: 1.48050
• pka: -2.27±0.20(Predicted)